N,N-dimethyl-N'-(6-nitro-1,3-benzothiazol-2-yl)ethane-1,2-diamine

• IUPAC Name: N',N'-dimethyl-N-(6-nitro-1,3-benzothiazol-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C11H14N4O2S/c1-14(2)6-5-12-11-13-9-4-3-8(15(16)17)7-10(9)18-11/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key: JJPINNDWEGQNDE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=NC2=C(S1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H14N4O2S
• Molecular Weight: 266.32 g/mol

Description

N,N-dimethyl-N'-(6-nitro-1,3-benzothiazol-2-yl)ethane-1,2-diamine, commonly known as NBDA, is a fluorescent probe that has been widely used in scientific research. It is a synthetic compound that is used to detect the presence of certain biomolecules in living cells. NBDA has been found to be highly sensitive and specific in detecting various biological molecules, making it a valuable tool in medical research.

Mechanism of Action

The mechanism of action of NBDA involves the formation of a fluorescent complex between the probe and the target biomolecule. When NBDA binds to the target molecule, it undergoes a conformational change that results in the emission of a fluorescent signal. This signal can be detected using fluorescence microscopy, allowing researchers to visualize the location and concentration of the target molecule in living cells.
Biochemical and Physiological Effects:
NBDA has been found to have minimal biochemical and physiological effects on living cells. It does not interfere with cellular processes or cause toxicity, making it a safe and reliable tool for medical research.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBDA is its high sensitivity and specificity in detecting biomolecules. It is also relatively easy to use and does not require specialized equipment. However, one limitation of NBDA is that it can only detect certain types of biomolecules, such as amino acids and peptides. It cannot be used to detect other types of molecules, such as lipids or nucleic acids.

Future Directions

There are several future directions for the use of NBDA in scientific research. One area of interest is in the development of new probes that can detect other types of biomolecules. Another area of interest is in the use of NBDA in clinical applications, such as the detection of cancer biomarkers in patient samples. Overall, NBDA is a valuable tool in medical research and has the potential to contribute to the development of new diagnostic and therapeutic approaches.

Scientific Research Applications

NBDA has been used in a variety of scientific research applications. One of the most common applications is in the detection of amino acids and peptides in living cells. NBDA has been found to be highly sensitive and specific in detecting these molecules, making it a valuable tool in medical research.